Thulium vanadium oxide

• CAS No.: 93585-68-3
• Molecular Formula: O4TmV-5
• Molecular Weight: 283.873 g/mol
• IUPAC Name: oxygen(2-);thulium(3+);vanadium
• InChI: InChI=1S/4O.Tm.V/q4*-2;+3
• InChI Key: BLQYDARARBLWJS-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[V].[Tm+3]

Description

Thulium vanadium oxide (TmVO₄) is a rare-earth vanadate compound with the formula TmVO₄. It crystallizes in a tetragonal zircon-type structure (space group I4₁/amd), where vanadium adopts the +5 oxidation state within a tetrahedral VO₄³⁻ framework, and thulium (Tm³⁺) occupies eight-coordinate sites . This structure is shared with other rare-earth vanadates like YVO₄ and LaVO₄, making TmVO₄ part of a broader family of materials studied for their optical, thermal, and catalytic properties. Its synthesis typically involves solid-state reactions between Tm₂O₃ and V₂O₅ at high temperatures (~1200°C) .

Comparison with Similar Compounds

Comparison with Similar Vanadium-Based Compounds

Structural and Crystallographic Properties

Compound	Crystal System	Space Group	Notable Features	Reference
TmVO₄	Tetragonal	I4₁/amd	Zircon-type structure; Tm³⁺ in 8-coordinate sites
YVO₄	Tetragonal	I4₁/amd	Isostructural to TmVO₄; used in lasers
V₂O₅	Orthorhombic	Pmmn	Layered structure; V⁵⁺ in square-pyramidal sites
VO₂	Monoclinic (M1)	P2₁/c	Metal-insulator transition at ~68°C
LiV₃O₈	Monoclinic	P2₁/m	Layered structure for Li-ion battery cathodes

Key Observations :

• TmVO₄ and YVO₄ share identical crystal structures, enabling similar applications in optics (e.g., laser host materials). In contrast, V₂O₅ and VO₂ exhibit structural flexibility linked to their redox activity and phase transitions .

Electrical and Thermal Properties

Compound	Electrical Conductivity (S/cm)	Thermal Stability (°C)	Notable Behavior	Reference
TmVO₄	Insulating (~10⁻⁸)	>1200	High thermal stability
V₂O₅	Semiconducting (~10⁻²)	~650 (decomposes)	Redox-active; catalytic properties
VO₂	Metallic (≥68°C): ~10⁴	Stable up to 1600	Metal-insulator transition
YVO₄	Insulating (~10⁻⁹)	>1300	Low ionic conductivity

Key Observations :

• TmVO₄ is a wide-bandgap insulator, unlike VO₂, which transitions from insulating to metallic states. This limits TmVO₄’s utility in electronics but makes it suitable for high-temperature environments .
• V₂O₅’s moderate conductivity and catalytic activity contrast with TmVO₄’s inertness, highlighting divergent applications (e.g., catalysis vs. thermal coatings) .

Key Observations :

• TmVO₄’s niche applications in optics and nuclear shielding derive from thulium’s neutron absorption cross-section and luminescent properties .
• V₂O₅ and VO₂ dominate energy-related applications (batteries, smart coatings), while TmVO₄ remains underutilized in these fields .

Key Observations :

• TmVO₄’s low solubility reduces its biohazard risk compared to V₂O₅, which is classified as a hazardous inhalation toxicant .